Cas no 2169715-88-0 (methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate)

• Product Name: methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate
• CAS No: 2169715-88-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6073508
• PubChem ID: 165505615
• Update Time: 2025-10-20

methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate
• EN300-1459690
• 2169715-88-0
• methyl 2-[(8Z)-tricyclo[5.2.1.0,2,6]decan-8-ylidene]acetate

• Inchi： 1S/C13H18O2/c1-15-13(14)7-9-5-8-6-12(9)11-4-2-3-10(8)11/h7-8,10-12H,2-6H2,1H3/b9-7-
• InChI Key： GFXDYPFXBWSGTH-CLFYSBASSA-N
• SMILES： O(C)C(/C=C1/CC2CC/1C1CCCC12)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate

Methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate (CAS No. 2169715-88-0): A Comprehensive Overview

Methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate, identified by its unique Chemical Abstracts Service Number (CAS No. 2169715-88-0), is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, with its intricate tricyclic structure, has garnered attention for its potential applications in various biochemical pathways and synthetic methodologies.

The molecular structure of Methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate consists of a tricyclic framework fused in a manner that creates a high degree of steric hindrance and electronic complexity. This structural feature makes it a valuable candidate for studying the effects of conformational constraints on reactivity and biological activity. The presence of the Z-isomer at the double bond further adds to its uniqueness, influencing its interaction with biological targets.

In recent years, there has been a growing interest in tricyclic compounds due to their prevalence in natural products and their potential as pharmacophores. The compound Methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate is no exception and has been explored in several contexts, particularly in the development of novel synthetic routes and the investigation of its pharmacological properties.

One of the most compelling aspects of this compound is its utility as a building block in organic synthesis. The tricyclic core provides a stable scaffold that can be modified through various chemical transformations, allowing researchers to tailor its properties for specific applications. For instance, the acetoate moiety at one end of the molecule can be readily hydrolyzed or esterified, providing access to a range of derivatives with different functional groups.

Recent studies have highlighted the role of tricyclic compounds in drug discovery, particularly in the context of enzyme inhibition and receptor binding. The rigid structure of Methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate allows it to fit snugly into active sites, making it an attractive candidate for developing inhibitors or modulators of biological pathways. For example, researchers have investigated its potential as an inhibitor of certain enzymes involved in inflammatory responses.

The stereochemistry of this compound is another area of active investigation. The Z-isomer at the double bond influences its electronic properties and interactions with biological targets. Studies have shown that subtle changes in stereochemistry can significantly alter the potency and selectivity of bioactive molecules. This underscores the importance of understanding the three-dimensional structure of compounds like Methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate when designing new drugs.

In addition to its synthetic utility and pharmacological potential, Methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate has been explored in materials science applications due to its unique structural features. The rigid tricyclic core can contribute to the stability and mechanical properties of polymers and other materials when incorporated into their frameworks.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The construction of the tricyclic system requires careful planning to ensure high yields and purity while maintaining the desired stereochemistry. Advances in synthetic methodologies have made it possible to access complex structures like this one more efficiently than ever before.

Future research directions for Methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate include further exploration of its pharmacological properties and development of new synthetic routes that improve efficiency and scalability. Additionally, computational studies using molecular modeling techniques could provide valuable insights into how this compound interacts with biological targets at a molecular level.

The growing body of research on tricyclic compounds like Methyl 2-(8Z)-tricyclo5.2.1.0,2,6decan-8-ylideneacetate underscores their importance as versatile tools in chemical biology and drug discovery platforms are being developed around them by researchers worldwide.